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Compound of Interest

Compound Name: Boc-4-iodo-L-phenylalanine

Cat. No.: B558665

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of Boc-4-iodo-L-phenylalanine is paramount for laboratory safety
and environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for Boc-4-iodo-L-phenylalanine. While
this chemical is not classified as hazardous under the 2012 OSHA Hazard Communication
Standard, proper disposal procedures must be followed to minimize any potential risks.[1]

Chemical and Physical Properties

A summary of the key properties of Boc-4-iodo-L-phenylalanine is provided below to inform
safe handling and disposal procedures.
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Property Value

CAS Number 62129-44-6

Molecular Formula C14H18INO4

Molecular Weight 391.2 g/mol

Appearance White to off-white powder or crystalline solid
Melting Point Approximately 150 °C (decomposes)[1][2]

Slightly soluble in water. Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Acetate, DMSO,
Acetone.[1][2]

- Stable under recommended storage conditions.
Stability ] N
Light sensitive.

Not classified as hazardous. Combustible solid.

[3]

Hazards

Experimental Protocols: Disposal Procedures

The following protocols provide a framework for the proper disposal of Boc-4-iodo-L-
phenylalanine. Crucially, all disposal activities must be conducted in strict accordance with
your institution's specific waste management policies, as well as local, state, and federal
regulations.

Immediate Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves. For operations that may
generate dust, a NIOSH-approved N95 respirator is recommended.[3]

o Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust.

Disposal of Unused or Waste Boc-4-iodo-L-
phenylalanine:
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o Waste Characterization: Although not federally classified as hazardous, it is crucial to confirm
that the waste has not been mixed with any hazardous substances. If it has been mixed with
a listed hazardous waste, the entire mixture must be treated as hazardous waste.

e Containment:

o Place the solid Boc-4-iodo-L-phenylalanine waste into a clearly labeled, sealed, and
chemically compatible container.

o The container must be in good condition and have a secure lid. Do not use beakers,
flasks, or other improper containers for waste accumulation.

e Labeling:

o Label the waste container clearly with "Non-Hazardous Chemical Waste" and the full
chemical name: "Boc-4-iodo-L-phenylalanine”.

o Include the accumulation start date and the name of the generating researcher or lab.
o Storage:

o Store the sealed waste container in a designated, secure waste accumulation area away
from incompatible materials.

e Disposal Request:

o Follow your institution's specific procedures for chemical waste pickup. This may involve
submitting an online request to your Environmental Health and Safety (EHS) department.

o Do not dispose of solid chemical waste in the regular laboratory trash that is handled by
custodial staff.[4]

Disposal of Contaminated Materials:

o Solid Waste: Items such as contaminated gloves, weighing paper, and paper towels should
be collected in a designated, labeled container for non-hazardous solid waste and disposed
of through your institution's chemical waste program.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b558665?utm_src=pdf-body
https://www.benchchem.com/product/b558665?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Sharps: Any contaminated sharps (e.g., needles, broken glass) must be placed in a
designated, puncture-resistant sharps container labeled for chemically contaminated sharps.

e Solutions: If Boc-4-iodo-L-phenylalanine is in a non-hazardous solvent, it may be
permissible to dispose of it down the drain with copious amounts of water, but only if
explicitly allowed by your institution's EHS guidelines. Generally, drain disposal of any
chemical is discouraged.

Disposal of Empty Containers:

» Decontamination: Triple rinse the empty container with a suitable solvent. The rinsate should
be collected and disposed of as chemical waste.

o Defacing: Completely remove or deface the original label to prevent misuse.

» Disposal: Once clean and defaced, the container can typically be disposed of in the regular
trash or recycled according to your institution's policies.

Emergency Procedures: Accidental Spills
o Small Spills:

o

Wear appropriate PPE.

[¢]

Carefully sweep up the solid material, avoiding dust generation.

[¢]

Place the spilled material into a labeled container for chemical waste.

[e]

Clean the spill area with a suitable solvent and collect the cleaning materials for disposal
as chemical waste.

e Large Spills:

Evacuate the immediate area and alert others.

o

[¢]

Contact your institution's EHS or emergency response team.

[¢]

Prevent the spilled material from entering drains.[5]
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Disposal Workflow Diagram

Click to download full resolution via product page

Caption: Disposal workflow for Boc-4-iodo-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558665#boc-4-iodo-I-phenylalanine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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